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Introduction
Texanol, with the chemical name 2,2,4-trimethyl-1,3-pentanediol monoisobutyrate, is a widely

used coalescing agent in latex paints and coatings. Its primary function is to aid in the

formation of a continuous film as the paint dries.[1] Given its widespread use, understanding its

environmental fate and ecotoxicological profile is crucial for assessing its potential impact on

ecosystems. This technical guide provides a comprehensive overview of the available data on

the environmental distribution, degradation, and toxicity of Texanol.

Environmental Fate
The environmental fate of a chemical describes its transport and transformation in the

environment. For Texanol, the key aspects of its environmental fate are biodegradation,

hydrolysis, and bioaccumulation.
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Parameter Value/Description Reference

Biodegradation

Readily biodegradable.

Unlikely to persist in the

environment.[2][3]

[2][3]

33% degradation in 10 days;

70% degradation by day 34.[4]
[4]

Hydrolysis

Exceptionally stable under

neutral to moderately alkaline

conditions (pH 9-10), with rate

constants below 10⁻⁶ s⁻¹.[5]

[5]

Calculated half-life at 50°C and

pH 9 is 103 hours for one

isomer and 396 hours for the

other.[4]

[4]

Photodegradation

Predicted to undergo slow

photodecomposition in the

atmosphere.[4]

[4]

Estimated atmospheric

residence time is 403 hours.[4]
[4]

Bioaccumulation

Bioaccumulation data is not

required because the

substance biodegrades

moderately rapidly.[4] No

bioaccumulation is to be

expected.[6]

[4][6]

Log Octanol-Water Partition

Coefficient (Log P)

3.47 at 25°C (experimental).[4]

[7]
[4][7]

Water Solubility 858 mg/L at 18-22°C.[4][7] [4][7]

Vapor Pressure
0.013 mbar (0.010 mmHg) at

20°C.[4]
[4]
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Experimental Protocols: Environmental Fate
Biodegradation:

While specific study reports detailing the exact methodology for Texanol are not readily

available in the public domain, the statement "readily biodegradable" suggests that testing was

likely conducted following the principles of the OECD 301 series of guidelines for ready

biodegradability.[1][8][9] The reported data of 33% degradation in 10 days and 70% by day 34

indicates a study duration of at least 34 days, which is consistent with the 28-day period often

extended in these tests.[4] The OECD 301B (CO2 Evolution Test) is a common method for

substances like Texanol.[10][11][12]

Principle of OECD 301B: A solution or suspension of the test substance in a mineral medium

is inoculated with microorganisms (typically from activated sludge) and incubated under

aerobic conditions in the dark or diffuse light. The amount of carbon dioxide produced is

measured over a 28-day period and is used to calculate the percentage of biodegradation.

[10][12]

Hydrolysis:

A hydrolysis study was conducted following OECD Guideline 111.[5]

Principle of OECD 111: The rate of hydrolysis of the test substance is determined in sterile

aqueous buffer solutions at different pH values (typically 4, 7, and 9) and temperatures. The

concentration of the test substance is measured at various time points to determine the rate

of its disappearance.[5] For Texanol, further testing was conducted at pH 9 and 50°C.[4] The

data were analyzed using the Arrhenius relationship to calculate rate constants and half-

lives.[5]
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Caption: Environmental distribution and fate pathways of Texanol.

Ecotoxicity
Ecotoxicity studies evaluate the potential adverse effects of a substance on living organisms in

various ecosystems. For Texanol, data is available for aquatic organisms, with limited

information on terrestrial species.

Data Presentation: Ecotoxicity of Texanol
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Organism Test Type Endpoint Value (mg/L) Reference

Fish

Pimephales

promelas

(Fathead

minnow)

Acute 96-hour LC50 33 [13]

Oncorhynchus

mykiss (Rainbow

trout)

Acute 96-hour LC50 >19 [13]

Invertebrates

Daphnia magna

(Water flea)
Acute 48-hour EC50 147.8 [13]

Daphnia magna

(Water flea)
Chronic

21-day NOEC

(reproduction)
0.7 [14]

Daphnia magna

(Water flea)
Chronic

21-day LOEC

(reproduction)
1.3 [14]

Algae

Raphidocelis

subcapitata

(Green algae)

Growth Inhibition 72-hour EC50 >7.49 [13]

Terrestrial Plants

Radish, Lettuce,

Ryegrass
Growth Inhibition

7-day exposure

(95 mg/L)

No significant

inhibition of plant

height or root

length.

[5]

Earthworms

Eisenia fetida Acute 14-day LC50 >1000 mg/kg soil [15]

14-day NOEC

(mortality)
1000 mg/kg soil [15]
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Experimental Protocols: Ecotoxicity
Aquatic Toxicity:

Fish Acute Toxicity Test (OECD 203): This test determines the concentration of a substance

that is lethal to 50% of the test fish (LC50) over a 96-hour exposure period.[6][7][16][17][18]

Fish, such as Rainbow Trout (Oncorhynchus mykiss) or Zebra-fish (Brachydanio rerio), are

exposed to a range of concentrations of the test substance under controlled conditions.[4]

[18] Mortalities are recorded at 24, 48, 72, and 96 hours.[17]

Daphnia sp. Acute Immobilisation Test (OECD 202): This test evaluates the concentration at

which 50% of the daphnids are immobilized (EC50) after a 48-hour exposure. Young

daphnids are exposed to various concentrations of the test substance, and their mobility is

observed.

Daphnia magna Reproduction Test (OECD 211): This chronic test assesses the effect of a

substance on the reproductive output of Daphnia magna over a 21-day period.[2][14][15][19]

[20][21] Young female daphnids are exposed to different concentrations of the test

substance, and the number of live offspring is counted. The No Observed Effect

Concentration (NOEC) and Lowest Observed Effect Concentration (LOEC) for reproduction

are determined.[13][19]

Alga, Growth Inhibition Test (OECD 201): This test determines the effect of a substance on

the growth of a selected species of green algae, such as Pseudokirchneriella subcapitata,

over a 72-hour period.[3][20][22][23][24][25] The growth of the algae in cultures containing

different concentrations of the test substance is compared to that of a control culture. The

concentration that causes a 50% reduction in growth (EC50) is calculated.[20]

Terrestrial Toxicity:

Earthworm, Acute Toxicity Test (OECD 207): This test evaluates the acute toxicity of a

substance to earthworms (Eisenia fetida) in artificial soil.[15] Earthworms are exposed to soil

treated with a range of concentrations of the test substance for 14 days. Mortality and

sublethal effects, such as changes in biomass, are assessed.[15][21]

Experimental Workflow: Aquatic Ecotoxicity Testing
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Caption: Generalized workflow for aquatic ecotoxicity testing of Texanol.

Conclusion
Based on the available data, Texanol is considered to be readily biodegradable and is not

expected to persist or bioaccumulate in the environment.[2][3][6] Its primary route of entry into

the environment is through volatilization from drying paint, after which it is expected to undergo

slow photodegradation in the atmosphere.[4] In terms of ecotoxicity, Texanol exhibits low to

moderate acute toxicity to aquatic organisms. Chronic effects on Daphnia magna reproduction

are observed at lower concentrations.[14] Limited data on terrestrial organisms suggest low

toxicity to plants and earthworms.[5][15] Further research, particularly on the chronic toxicity to

a wider range of terrestrial organisms and the identification of potential degradation products,

would provide a more complete environmental risk profile for Texanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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